N-(3-chlorophenyl)-5-(phenoxymethyl)furan-2-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-5-(phenoxymethyl)furan-2-carboxamide
• InChI: InChI=1S/C18H14ClNO3/c19-13-5-4-6-14(11-13)20-18(21)17-10-9-16(23-17)12-22-15-7-2-1-3-8-15/h1-11H,12H2,(H,20,21)
• InChI Key: WRQHQPKOTGKLOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H14ClNO3
• Molecular Weight: 327.8 g/mol

Description

“N-(3-chlorophenyl)-5-(phenoxymethyl)furan-2-carboxamide” is a chemical compound that is available for scientific research needs. It is also known by the registry number ZINC000000434110.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Synthesis Techniques : Research has explored various synthesis methods for compounds structurally related to N-(3-chlorophenyl)-5-(phenoxymethyl)furan-2-carboxamide. These include the synthesis of benzofuro- and benzothieno-phenanthridones via a twofold photochemical dehydrocyclization reaction, which showcases the potential for creating complex aromatic systems from simpler furan-based precursors (Karminski-Zamola & Bajić, 1989).
• Application in Dye-Sensitized Solar Cells : Derivatives of phenothiazine, using furan as a conjugated linker, were synthesized and demonstrated significant improvement in the performance of dye-sensitized solar cells. This indicates the role of furan derivatives in enhancing solar energy conversion efficiencies (Se Hun Kim et al., 2011).

Biomedical Research

• Antimicrobial Activity : Furan-3-carboxamides, which share a core structure with N-(3-chlorophenyl)-5-(phenoxymethyl)furan-2-carboxamide, have shown promising in vitro antimicrobial activity against a variety of microorganisms. This suggests potential applications in developing new antimicrobial agents (Zanatta et al., 2007).

Material Science

• Polymer Synthesis : Furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides, synthesized from furan derivatives, present sustainable alternatives to polyphthalamides. These materials exhibit promising applications in high-performance materials with significant commercial interest, demonstrating the utility of furan derivatives in the development of environmentally friendly polymers (Jiang et al., 2015).

Analytical Chemistry

• Chemosensor Development : Phenoxazine-based fluorescence chemosensors incorporating furan-2-carboxamide groups have been developed for the discriminative detection of Cd2+ and CN− ions, showcasing the role of furan derivatives in enhancing the sensitivity and selectivity of chemical sensors for environmental and biological applications (Ravichandiran et al., 2020).